- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Polycyclic hydrocarbons
Polycyclic hydrocarbons (PAHs) are a class of organic compounds consisting of two or more aromatic rings fused together. These compounds can be found naturally in coal, oil, and certain soils, as well as synthetically produced through various industrial processes. PAHs play significant roles in both environmental chemistry and analytical chemistry due to their widespread presence and potential harmful effects on human health.
In the environment, PAHs are primarily introduced by combustion processes such as those occurring during the burning of fossil fuels or biomass. They can also be found in urban runoff and automobile exhaust emissions. Due to their stable structure, PAHs have a low solubility in water but are highly volatile at high temperatures, which influences their behavior in different environments.
In laboratory settings, analytical techniques such as gas chromatography and mass spectrometry are commonly used for the detection and quantification of PAHs. These methods allow for precise identification and measurement of specific PAH compounds, making them invaluable tools in environmental monitoring and quality control applications.
PAHs can pose various health risks including carcinogenicity, reproductive toxicity, and immunotoxicity. Therefore, understanding their properties and behavior is crucial for developing effective strategies to mitigate exposure and protect public health.
-
Travoprost's Unique Properties in Chemical Biopharmaceuticals: A Comprehensive ReviewTravoprost's Unique Properties in Chemical Biopharmaceuticals: A Comprehensive Review Introduction to Travoprost in Chemical Biopharmaceuticals Travoprost, a synthetic analog of the naturally occurring prostaglandin PGF 2 α, has emerged as a highly effective and well-tolerated medication in the field of ophthalmology. Its unique chemical structure and pharmacological properties make it a standout...
-
4-O-Caffeoylquinic Acid: A Key Player in Chemical Biopharmaceuticals4-O-Caffeoylquinic Acid: A Key Player in Chemical Biopharmaceuticals Introduction to 4-O-Caffeoylquinic Acid 4-O-Caffeoylquinic Acid (4-O-CQA) is a natural phenolic compound that has garnered significant attention in the fields of chemistry and biomedicine. Derived from plants such as chicory (Cichorium intybus) and coffee beans ( Coffea arabica), this compound belongs to the family of chlorogenic...
-
Synthesis and Applications of 4-Nitrophthalonitrile in Chemical BiopharmaceuticalsSynthesis and Applications of 4-Nitrophthalonitrile in Chemical Biopharmaceuticals Introduction to 4-Nitrophthalonitrile 4-Nitrophthalonitrile (4-NC) is a versatile organic compound that has garnered significant attention in the fields of chemistry and biomedicine. This article explores its synthesis, applications, and potential in chemical biopharmaceuticals, highlighting its importance as a lead...
-
Synthesis and Biological Evaluation of 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid as a Potential Lead Compound in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic Acid as a Potential Lead Compound in Chemical Biopharmaceuticals The development of novel chemical entities with potent biological activity is a cornerstone of modern medicinal chemistry. Among the vast array of heterocyclic compounds, imidazo[1,2-a]pyridines have emerged as promising lead structures due to their...
-
Exploring the Pharmacological Properties of 35-Dibromo-2-Chloro-6-Methylpyridine in Chemical BiopharmaceuticalsExploring the Pharmacological Properties of 35-Dibromo-2-Chloro-6-Methylpyridine in Chemical Biopharmaceuticals Introduction to 35-Dibromo-2-Chloro-6-Methylpyridine 35-Dibromo-2-chloro-6-methylpyridine is a synthetic heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacological properties. This article delves into the structural...
